Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

nedocromil sodium comparative clinical trials

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nedocromil

CAS No.: 69049-73-6

Cat. No.: S536933

Mechanism of Action and Drug Profile

Nedocromil sodium is classified as a pyranoquinolone derivative and functions as a non-steroidal anti-

inflammatory agent [1]. The diagram below illustrates its complex cellular mechanism of action.
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Its key pharmacological characteristics are summarized in the table below [1].

Feature Description

Drug Class Pyranoquinolone / Mast cell stabilizer

Molecular Formula Ci19H17NO>~

Primary Indication  Mild to moderate asthma; Allergic conjunctivitis (ophthalmic solution)

Mechanism of Inhibits activation and mediator release from inflammatory cells (mast cells,
Action eosinophils, neutrophils, macrophages); also inhibits sensory nerve activation
and axon reflexes.

Anti-inflammatory  Yes. Inhibits release of histamine, leukotrienes, and prostaglandins.
Effect

Bronchodilator No

Effect

Common Side Unpleasant taste, headache, cough, pharyngitis [2] [1].
Effects

Efficacy Comparison with Other Asthma Therapies

Clinical trials have directly compared nedocromil sodium against other standard asthma treatments. The

table below summarizes key efficacy outcomes from these studies.

. Trial Design & . A
Comparison Drug . Key Efficacy Findings Reference
Duration

Placebo Multicentre, double-  Significant improvement in asthma [2] [3] [4]
blind, 2-4 mg & 4 mg  severity scores, clinician's opinion, and
g.i.d., 4-10 weeks [2] reduced rescue bronchodilator use.
[3] [4] Efficacy was consistently superior to
placebo.
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. Trial Design & . L
Comparison Drug . Key Efficacy Findings Reference
Duration
Inhaled Randomized Triamcinolone showed a stronger effect [5]
Corticosteroid pragmatic trial, 400 on asthma symptoms, lung function
(Triamcinolone) pg/day vs. (FEV1), bronchial hyper-reactivity
Nedocromil, 4 (PC20H), and eosinophil count.
weeks [5]
Leukotriene Randomized Montelukast and triamcinolone had a [5]
Receptor pragmatic trial, stronger effect on nocturnal symptoms
Antagonist Monotherapy, 4 than Nedocromil. No significant difference
(Montelukast) weeks [5] was found between triamcinolone and
montelukast for this symptom.
Cromolyn Sodium Reviewed across Nedocromil sodium was found to be a [6]

multiple comparative  clinically effective, safe, anti-inflammatory

studies [6] addition to asthma therapy. (Note: This
source did not provide a quantitative
superiority/inferiority conclusion).

Detailed Experimental Protocols from Key Trials

To assess the validity of the data, it is helpful to understand how these clinical trials were conducted.

e Protocol 1: Comparative Pragmatic Trial (Triamcinolone, Nedelukast, Nedocromil) [5]

o Objective: To compare the effect of a 4-week monotherapy on asthma control in children.

o Population: 256 children (aged 6-18) with mild to moderate asthma allergic to dust mite.

o Interventions: Triamcinolone acetonide (400 pg/day), inhaled Nedocromil, or Montelukast
sodium.

o Primary Outcomes: Asthma symptom scores, lung function (FEV1), bronchial hyper-
responsiveness (PC20H), and blood eosinophil count.

o Blinding: The study was a "randomized no blinding or placebo pragmatic trial."

e Protocol 2: High-Dose Bronchodilator User Study (Nedocromil vs. Placebo) [3]

o Objective: To evaluate the efficacy of nedocromil sodium in patients with asthma requiring
high-dose bronchodilators.
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o Design: 14-week, double-blind, randomized, placebo-controlled, multicenter study.

o Population: 110 patients.

o Protocol: 2-week run-in, 2-week baseline (where all maintenance bronchodilators were
stopped), followed by a 10-week treatment period.

o Primary Outcomes: Asthma summary score, daytime asthma symptoms, sleep difficulty, and
use of rescue medication.

e Protocol 3: Twice-Daily Dosing Regimen (Nedocromil vs. Placebo) [4]

o Objective: To assess the efficacy of a twice-daily regimen of nedocromil sodium.
o Design: 8-week, double-blind, randomized, placebo-controlled study.
o Population: 112 patients with mild-to-moderate asthma.

o Protocol: 2-week run-in, 2-week baseline (withdrawal of maintenance bronchodilators), 8-week
treatment.

o Primary Outcomes: Asthma summary score, daytime and nighttime symptoms, and rescue
medication use during weeks 5-8.

Conclusion for Clinical Practice

The compiled evidence suggests that:

¢ Nedocromil sodium is effective versus placebo for mild-to-moderate asthma, improving symptoms
and reducing rescue medication use [2] [3] [4].

¢ lItis less potent than inhaled corticosteroids. In a head-to-head comparison, low-dose
triamcinolone had a stronger effect on lung function, symptoms, and inflammatory markers [5].

¢ |ts safety profile is favorable. As a non-steroidal agent, it offers an anti-inflammatory option without
the side effects associated with corticosteroids, which can be a key consideration in long-term
management [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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